Cas no 881447-73-0 (methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate)

• Product name: methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate
• CAS No: 881447-73-0
• MF: C₁₉H₁₉NO₈
• MW: 389.356065988541
• CID: 5476260

methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,2-b]pyran-3-carboxylic acid, 2-amino-4-(3,4-dimethoxyphenyl)-4,8-dihydro-6-(hydroxymethyl)-8-oxo-, methyl ester
• methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate

• Inchi： 1S/C19H19NO8/c1-24-12-5-4-9(6-13(12)25-2)14-15(19(23)26-3)18(20)28-16-11(22)7-10(8-21)27-17(14)16/h4-7,14,21H,8,20H2,1-3H3
• InChI Key： ZUADHXGZCGKBBW-UHFFFAOYSA-N
• SMILES： C12C(=O)C=C(CO)OC=1C(C1=CC=C(OC)C(OC)=C1)C(C(OC)=O)=C(N)O2

Additional information on methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate

Methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate (CAS No. 881447-73-0): A Comprehensive Overview

Methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate, identified by its CAS number 881447-73-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a complex structural framework that includes multiple functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both amino and hydroxymethyl substituents, coupled with its pyranopyranone core, suggests potential applications in drug discovery and medicinal chemistry.

The< strong>pyranopyranone scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. This motif has been extensively explored in the design of molecules with antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate enhances its pharmacological profile, making it a valuable building block for synthetic chemists.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex heterocyclic compounds. The< strong>CAS No. 881447-73-0 compound exemplifies the importance of such efforts, as it serves as a precursor for more intricate molecules. Advances in catalytic processes and green chemistry have enabled more efficient and sustainable routes to these intermediates, aligning with global efforts to minimize environmental impact.

The< strong>3,4-dimethoxyphenyl group attached at the 4-position of the pyranopyranone ring is particularly noteworthy. This aromatic moiety is known to influence the electronic properties and binding affinity of molecules towards biological targets. In particular, dimethoxy-substituted phenols have been shown to enhance solubility and metabolic stability, key factors in drug development. The combination of this group with the amino and hydroxymethyl functionalities creates a rich chemical space for structural diversification.

Recent studies have highlighted the potential of< strong>methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate as a scaffold for drug discovery. Researchers have leveraged its structural features to develop molecules with improved pharmacokinetic profiles. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and receptor binding. The< strong>hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the properties of the final product to specific therapeutic needs.

The< strong>CAS No. 881447-73-0 compound has also been explored in the context of natural product-inspired drug design. By mimicking structures found in nature, synthetic chemists can harness evolutionary optimization while introducing novel modifications. This approach has led to the discovery of several bioactive compounds with promising therapeutic potential. The pyranopyranone core is particularly relevant here, as it is commonly observed in bioactive natural products.

In conclusion, methyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it an invaluable intermediate for drug development. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone of synthetic efforts in medicinal chemistry.